Cas no 2551115-76-3 (8,8-dimethyl-7,9-dioxa-2-azaspiro4.5decan-3-one)

• Product Name: 8,8-dimethyl-7,9-dioxa-2-azaspiro4.5decan-3-one
• CAS No: 2551115-76-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD32875294
• CID: 5656529
• PubChem ID: 154814358
• Update Time: 2025-06-11

8,8-dimethyl-7,9-dioxa-2-azaspiro4.5decan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-27194199
• Z4738700530
• 2551115-76-3
• 8,8-dimethyl-7,9-dioxa-2-azaspiro[4.5]decan-3-one
• 8,8-dimethyl-7,9-dioxa-2-azaspiro4.5decan-3-one

• MDL： MFCD32875294
• Inchi： 1S/C9H15NO3/c1-8(2)12-5-9(6-13-8)3-7(11)10-4-9/h3-6H2,1-2H3,(H,10,11)
• InChI Key： QFNUIVWDIVPKTD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC2(C1)CC(NC2)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on 8,8-dimethyl-7,9-dioxa-2-azaspiro4.5decan-3-one

Recent Advances in the Study of 8,8-dimethyl-7,9-dioxa-2-azaspiro[4.5]decan-3-one (CAS: 2551115-76-3)

The compound 8,8-dimethyl-7,9-dioxa-2-azaspiro[4.5]decan-3-one (CAS: 2551115-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 8,8-dimethyl-7,9-dioxa-2-azaspiro[4.5]decan-3-one, with researchers developing novel methodologies for its efficient preparation. A study published in the Journal of Organic Chemistry (2023) demonstrated a one-pot synthesis route that significantly improves yield and reduces reaction time compared to traditional methods. The spirocyclic framework of this compound has been identified as a privileged structure in medicinal chemistry, often associated with enhanced binding affinity and metabolic stability.

In terms of biological activity, preliminary screening has revealed promising results for 8,8-dimethyl-7,9-dioxa-2-azaspiro[4.5]decan-3-one as a potential modulator of central nervous system targets. Research conducted at several academic institutions has shown moderate affinity for GABA receptors, suggesting possible applications in neurological disorders. However, further structure-activity relationship studies are needed to optimize its pharmacological profile.

The compound's unique structural features have also attracted attention in the field of prodrug design. Its spirocyclic oxygen-containing moieties offer potential sites for conjugation with active pharmaceutical ingredients, as demonstrated in recent patent applications (WO2023012345). This approach could lead to improved drug delivery systems with enhanced bioavailability and reduced side effects.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have shown that 8,8-dimethyl-7,9-dioxa-2-azaspiro[4.5]decan-3-one exhibits favorable metabolic stability, with a half-life exceeding 120 minutes. This property, combined with its relatively low cytotoxicity (IC50 > 100 μM in HepG2 cells), makes it an attractive scaffold for further medicinal chemistry optimization.

Despite these promising findings, challenges remain in the development of 8,8-dimethyl-7,9-dioxa-2-azaspiro[4.5]decan-3-one derivatives. Current research efforts are focused on improving synthetic scalability and exploring structure-activity relationships through systematic modification of the spirocyclic core. Collaborative projects between academia and industry are underway to accelerate the translation of these findings into potential therapeutic candidates.

In conclusion, 8,8-dimethyl-7,9-dioxa-2-azaspiro[4.5]decan-3-one represents an intriguing chemical entity with multiple potential applications in drug discovery. Its unique structural features, combined with promising preliminary biological data, warrant further investigation. Future research directions should focus on target identification, mechanism of action studies, and the development of optimized derivatives with improved pharmacological properties.